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Introduction

Tetradecanal, also known as myristaldehyde, is a saturated fatty aldehyde with the chemical
formula C14H280.[1] It is a naturally occurring compound found in various plants, such as
coriander, and is a key metabolite in certain bacteria.[1] This technical guide provides a
comprehensive overview of the physical and chemical properties of Tetradecanal, offering
valuable data and experimental insights for professionals in research, and drug development.

Physical Properties of Tetradecanal

Tetradecanal is a colorless to pale yellow solid at room temperature, with a characteristic fatty,
orris-like odor.[1] Its physical properties are summarized in the table below.
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Property Value Source
Molecular Formula C14H280 [1]
Molecular Weight 212.37 g/mol [1]
Melting Point 23-30 °C [1]
Boiling Point 166 °C @ 24 mmHg [1]
Density 0.8278 g/cm?

Refractive Index 1.441

Insoluble in water; soluble in
Solubility most organic solvents and
80% alcohol.[1]

Colorless to pale yellow solid

Appearance
PP or liquid.[1]

Fatty, waxy, amber, incense,
Odor .
dry, citrus peel, musk.

Chemical Properties and Reactivity

Tetradecanal exhibits reactivity typical of a long-chain aliphatic aldehyde. The presence of the
carbonyl group makes it susceptible to both oxidation and reduction reactions.

Oxidation: Tetradecanal can be readily oxidized to its corresponding carboxylic acid,
tetradecanoic acid (myristic acid). This reaction can be achieved using various oxidizing
agents.

Reduction: Reduction of the aldehyde group yields the corresponding primary alcohol, 1-
tetradecanol.

Stability: Tetradecanal is sensitive to air, heat, and light, which can promote oxidation.
Therefore, it should be stored in a cool, dark, and inert environment.

Spectral Data
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The following table summarizes the key spectral data for the characterization of Tetradecanal.

Spectral Data Type Key Features Source

Major fragments at m/z 82, 67,
Mass Spectrometry (EI-MS) [1]
68, 44, 56.

Characteristic C=0 stretching
Infrared (IR) Spectroscopy ] )
vibration for an aldehyde.

Aldehydic proton signal (6 ~9.7
1H NMR Spectroscopy ppm), signals for methylene [1]
and methyl protons.

Carbonyl carbon signal (&
13C NMR Spectroscopy ~200 ppm), signals for [1]
aliphatic carbons.

Experimental Protocols

Detailed methodologies for key experiments related to the physical and chemical properties of
Tetradecanal are provided below.

Determination of Melting Point

Principle: The melting point is determined by heating a small sample of the solid in a capillary
tube and observing the temperature range over which it transitions from a solid to a liquid.[2][3]

[415](6]

Procedure:

Ensure the Tetradecanal sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.[4]

Place the capillary tube in a melting point apparatus.

Heat the sample rapidly to about 15°C below the expected melting point.
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e Then, decrease the heating rate to approximately 1°C per minute.

o Record the temperature at which the first droplet of liquid appears and the temperature at
which the entire sample becomes a clear liquid. This range is the melting point.

Determination of Boiling Point at Reduced Pressure

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
external pressure. For high-boiling point liquids like Tetradecanal, distillation under reduced
pressure is employed to prevent decomposition.[7][8][9][10]

Procedure:
e Assemble a vacuum distillation apparatus.

e Place a sample of Tetradecanal (approximately 5-10 mL) and a boiling chip in the distillation
flask.

o Connect the apparatus to a vacuum pump and reduce the pressure to the desired level (e.g.,
24 mmHg).

e Begin heating the distillation flask gently.

o Record the temperature at which the liquid boils and a steady stream of distillate is collected.
This temperature is the boiling point at the recorded pressure.

Determination of Solubility (Shake-Flask Method)

Principle: The shake-flask method is a standard procedure to determine the equilibrium
solubility of a substance in a given solvent.[11][12][13][14][15]

Procedure:

e Add an excess amount of solid Tetradecanal to a known volume of the solvent (e.g., water,
ethanol) in a sealed flask.

o Agitate the flask at a constant temperature for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached.
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 Allow the undissolved solid to settle.
o Carefully withdraw a known volume of the supernatant.

o Determine the concentration of Tetradecanal in the supernatant using a suitable analytical
method, such as gas chromatography (GC) or high-performance liquid chromatography
(HPLC).

Synthesis of Tetradecanal by Oxidation of 1-
Tetradecanol

Principle: Primary alcohols can be oxidized to aldehydes using mild oxidizing agents like
Pyridinium Chlorochromate (PCC).[16][17][18][19]

Procedure:

 In a round-bottom flask, dissolve 1-tetradecanol in an anhydrous solvent such as
dichloromethane.

e Add Pyridinium Chlorochromate (PCC) to the solution while stirring.

» Allow the reaction to proceed at room temperature, monitoring its progress by thin-layer
chromatography (TLC).

e Upon completion, dilute the reaction mixture with a suitable solvent like diethyl ether and
filter it through a pad of silica gel to remove the chromium byproducts.

» Evaporate the solvent from the filtrate to obtain crude Tetradecanal, which can be further
purified by column chromatography.

Signaling Pathway and Experimental Workflows
Bacterial Bioluminescence Signaling Pathway

Tetradecanal is a key substrate in the light-emitting reaction of bioluminescent bacteria, such
as Vibrio fischeri.[20][21][22][23][24] The pathway involves the oxidation of Tetradecanal and
reduced flavin mononucleotide (FMNH2) by the enzyme luciferase, resulting in the emission of
light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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